Cas no 112897-09-3 (5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- structure
112897-09-3 structure
Product Name:5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-
CAS No:112897-09-3
MF:C22H30O2Si
MW:354.557907581329
CID:1201683
Update Time:2024-08-04

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)-
    • 5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (3R)-
    • Inchi: 1S/C22H30O2Si/c1-5-12-19(23)17-18-24-25(22(2,3)4,20-13-8-6-9-14-20)21-15-10-7-11-16-21/h5-11,13-16,19,23H,1,12,17-18H2,2-4H3/t19-/m1/s1
    • InChI Key: IDINHWOHXYVGAQ-LJQANCHMSA-N
    • SMILES: C(O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C[C@H](O)CC=C

Computed Properties

  • Exact Mass: 354.2016

Experimental Properties

  • Density: 1.01±0.1 g/cm3(Predicted)
  • Boiling Point: 430.1±45.0 °C(Predicted)
  • PSA: 29.46
  • pka: 14.69±0.20(Predicted)

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ,  Toluene ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  -78 °C; 2 h, -78 °C
1.3 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 2 h, 0 °C; 0 °C → -78 °C
1.4 Solvents: Diethyl ether ;  18 h, -78 °C
1.5 Reagents: Water ;  -78 °C; -78 °C → rt; 24 h, rt
Reference
Synthetic Approach to Wortmannilactone C
Brandt, Damien; Dittoo, Aurelia; Bellosta, Veronique; Cossy, Janine, Organic Letters, 2015, 17(4), 816-819

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Raw materials

5-Hexen-3-ol, 1-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (R)- Preparation Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.